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Thermophysical Properties of n-Octacosane

The following table summarizes critically evaluated data for n-octacosane (C2sHss), primarily from the
NIST/TRC Web Thermo Tables (WTT), which is a trusted source for thermophysical property data [1].

Property Value Unit State Notes | Source
Molar Mass 394.772 g/mol - [1]
Melting Point 334.55 K Crystal 1, [2] [1]
(Triple Point) Liquid, Gas
Melting Point 330.40 K Crystal 2, [2]
(Triple Point) Crystal 1,
Liquid
Normal Boiling 704.80 K Liquid [2]
Point
Enthalpy of 35.53t067.38  kJ/mol Crystal 1 to Measured range; 64.64 kJ/mol (334.5
Fusion (AfusH) Liquid K) is a repeated value [2].
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Property Value Unit State Notes | Source

Heat Capacity 937.00 J/molxK  Liquid At 353 K [2]

(Cp)

Density - - - Not directly provided in searched

results; available as a function of
temperature in WTT [1].

Thermal - - - Property is listed in WTT but no
Conductivity specific value found in search results
[1].
Viscosity 0.0018142 to Paxs Liquid Temperature range: 398.15 K to
0.0003995 573.15 K [2]

Experimental Validation via Differential Scanning
Calorimetry (DSC)

For researchers, validating the thermal properties of a PCM like octacesane using Differential Scanning
Calorimetry (DSC) is a critical step. The workflow and key considerations for obtaining reliable data are

outlined below [3].
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(DSC Validation Workﬂow)

Pre-Measurement

Calibrate DSC instrument
(Temperature & Enthalpy)

Select & Prepare Sample
(1-10 mg, hermetically sealed)
Define Temperature Program
(Heating/Cooling rate, e.g., 5 K/min)
Measurement & Analysis
Run DSC Experiment
(Record heat flow vs. temperature)
Analyze Thermogram
(Onset Temp, Peak Temp, Area)

Validation & Reporting

Compare with Reference Data
(e.g., NIST WTT, Literature)

Report Critical Parameters
(Purity, Method, Uncertainty)

Click to download full resolution via product page
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Key Steps in DSC Analysis

The diagram above illustrates the core workflow. Here are the essential methodological details for each

stage:

¢ Pre-Measurement Calibration and Preparation: The DSC instrument must be calibrated for
temperature and enthalpy using high-purity reference standards [3]. The sample mass is typically
between 1-10 mg, and it should be hermetically sealed in a crucible to prevent leakage [3]. A moderate

heating/cooling rate (e.g., 5 K/min) is often used as a compromise between signal strength and thermal

lag [4] [3].

e Measurement and Data Analysis: The experiment records the heat flow into the sample as it is

heated and cooled. Key values are extracted from the resulting thermogram [5] [3]:

o Melting Temperature: Determined from the extrapolated onset temperature (Te) of the
melting peak, as it is less dependent on experimental parameters than the peak temperature

[3].
o Enthalpy of Fusion (AH): Calculated by integrating the area under the melting peak [3].

e Validation and Reporting: For validation, compare your results with critically evaluated literature or
database values, such as those from NIST [1]. It is crucial to report all relevant experimental
parameters, including sample purity, heating/cooling rates, and the methodology used to determine

transition temperatures and enthalpies [5] [3].

Important Considerations for Accurate Characterization

e Property Variability: Thermophysical properties can vary significantly. The enthalpy of fusion for
octacosane, for example, shows a wide range in literature from 35.53 to 67.38 kJ/mol [2]. Using
high-purity materials and reporting measurement conditions is essential.

¢ Confinement Effects: Be aware that phase transition temperatures and enthalpies can be depressed
when the PCM is confined in a porous structure (e.g., for shape stabilization). The depression is
typically more pronounced in smaller pores [6].

e DSC Limitations: DSC is a powerful tool but has limitations. Results can be influenced by the
instrument type, sample preparation, and heating rate. For inhomogeneous materials, the small
sample size (a few milligrams) may not be fully representative [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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